Cas no 137062-10-3 (2-(2,3,4-trimethoxyphenyl)-1H-indole)

• Product Name: 2-(2,3,4-trimethoxyphenyl)-1H-indole
• CAS No: 137062-10-3
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 1242641
• PubChem ID: 15046119
• Update Time: 2025-06-08

2-(2,3,4-trimethoxyphenyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-(2,3,4-trimethoxyphenyl)-
• 137062-10-3
• STK894700
• 2-(2,3,4-trimethoxyphenyl)-1H-indole
• BBL021982
• AKOS005143688

• Inchi： 1S/C17H17NO3/c1-19-15-9-8-12(16(20-2)17(15)21-3)14-10-11-6-4-5-7-13(11)18-14/h4-10,18H,1-3H3
• InChI Key： LONKBHNTWPLNNR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C1=CC2C=CC=CC=2N1)OC)OC

Computed Properties

• Exact Mass: 283.12084340g/mol
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.5Ų

Additional information on 2-(2,3,4-trimethoxyphenyl)-1H-indole

Introduction to 2-(2,3,4-Trimethoxyphenyl)-1H-Indole (CAS No. 137062-10-3)

2-(2,3,4-Trimethoxyphenyl)-1H-indole, also known by its CAS number CAS No. 137062-10-3, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indoles, which are heterocyclic aromatic compounds characterized by a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The presence of the trimethoxyphenyl substituent at the 2-position of the indole ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2-(2,3,4-trimethoxyphenyl)-1H-indole involves a series of carefully designed organic reactions. One common approach is the Paal-Knorr synthesis, which typically employs β-diketones and ammonia or ammonium salts as starting materials. However, due to the complexity of the substituent on the phenyl ring, alternative methods such as Ullmann coupling or Suzuki-Miyaura cross-coupling reactions have been explored to achieve higher yields and better control over the product's stereochemistry. Recent advancements in catalytic asymmetric synthesis have also enabled the production of enantiomerically enriched versions of this compound, which are highly desirable for pharmacological studies.

The chemical structure of CAS No. 137062-10-3 is notable for its high degree of functionalization. The indole core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. The trimethoxyphenyl group attached to the indole ring further enhances its bioactivity by providing additional hydrogen bonding capabilities and π-π interactions. This makes 2-(2,3,4-trimethoxyphenyl)-1H-indole a promising candidate for drug discovery efforts targeting diseases such as cancer and neurodegenerative disorders.

In recent years, researchers have investigated the potential of CAS No. 137062-10-3 as a lead compound in drug development. For instance, studies have shown that this compound exhibits potent anti-proliferative activity against various cancer cell lines, particularly those resistant to conventional chemotherapy agents. The mechanism of action appears to involve modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. Additionally, preclinical data suggest that this compound may also possess anti-inflammatory properties, making it a versatile molecule with multiple therapeutic applications.

The pharmacokinetic profile of 2-(2,3,4-trimethoxyphenyl)-1H-indole has been extensively studied in animal models. Results indicate that it exhibits moderate solubility in aqueous solutions and good permeability across biological membranes, which are critical factors for its bioavailability. However, further optimization of its physicochemical properties is necessary to enhance its efficacy and reduce potential toxicities in humans.

In conclusion, CAS No. 137062-10-3, or 2-(2,3,4-trimethoxyphenyl)-1H-indole, represents a significant advancement in the field of organic synthesis and drug discovery. Its unique chemical structure and promising biological activities make it a valuable tool for researchers seeking novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs in oncology and beyond.